Cas no 883898-92-8 (BENZONITRILE, 3-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-4-FLUORO-)

• Product Name: BENZONITRILE, 3-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-4-FLUORO-
• CAS No: 883898-92-8
• MF: C₁₂H₁₃BFNO₂
• MW: 233.046526670456
• CID: 3393766
• PubChem ID: 11651568
• Update Time: 2025-04-21

BENZONITRILE, 3-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-4-FLUORO-
• 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-4-fluorobenzonitrile
• 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-fluoroben zonitrile
• 883898-92-8
• UVFBBZGRYGKARN-UHFFFAOYSA-N
• SCHEMBL1827360

• Inchi： 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)10-5-9(6-15)3-4-11(10)14/h3-5H,7-8H2,1-2H3
• InChI Key： UVFBBZGRYGKARN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(F)C(B2OCC(C)(C)CO2)=C1

Computed Properties

• Exact Mass: 233.1023370Da
• Monoisotopic Mass: 233.1023370Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų